Cas no 2757921-71-2 (tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate
• CAS No: 2757921-71-2
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6437131
• PubChem ID: 165751504
• Update Time: 2025-10-15

tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2757921-71-2
• EN300-36596663
• tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate

• Inchi： 1S/C13H25NO3/c1-5-14(11(16)17-12(2,3)4)13(10-15)8-6-7-9-13/h15H,5-10H2,1-4H3
• InChI Key： BBBOWHRFAQZUEL-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1)N(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate

Introduction to Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate (CAS No. 2757921-71-2)

Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate, a compound with the chemical formula C₁₁H₁₉NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its N-ethyl-N-[1-(hydroxymethyl)cyclopentyl] moiety, which contribute to its unique chemical properties and potential biological activities. The CAS number 2757921-71-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance properties, which can influence the reactivity and selectivity of the compound in various chemical reactions. This feature makes it a valuable component in the synthesis of more complex molecules, particularly in drug development where precise molecular architecture is crucial. The presence of the N-ethyl substituent further enhances the compound's complexity, contributing to its potential as a building block in medicinal chemistry.

The core structure of Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate is based on a cyclopentyl ring, which is a common motif in natural products and pharmaceuticals. The 1-(hydroxymethyl) group attached to the cyclopentyl ring introduces hydrophilicity, making the compound more soluble in polar solvents and potentially more bioavailable. This solubility profile is critical for drug formulation and delivery systems.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate functional groups in drug design. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or improving biological activity. In the case of Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate, the carbamate linkage may play a role in modulating receptor interactions and enhancing pharmacokinetic properties.

One of the most promising applications of this compound is in the development of novel therapeutic agents. Studies have shown that derivatives of carbamates can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific arrangement of atoms in Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate may contribute to these activities by interacting with target enzymes or receptors in unique ways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to construct the complex molecular framework efficiently. The tert-butyl group, for instance, may be introduced via Friedel-Crafts acylation or other alkylating reactions, while the cyclopentyl ring can be derived from cyclopentanone or other cycloalkane precursors.

In addition to its potential therapeutic applications, Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate may serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile platform for further functionalization, allowing chemists to explore new chemical space and discover novel compounds with enhanced biological activity.

The use of computational methods has also been instrumental in understanding the properties of this compound. Molecular modeling techniques can predict how Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate interacts with biological targets at the atomic level. These insights are crucial for designing drugs that are both effective and well-tolerated by patients.

Future research directions may focus on exploring new synthetic routes to improve accessibility and scalability of this compound. Additionally, studies could investigate its potential applications in different therapeutic areas by evaluating its interactions with various biological targets. The combination of experimental and computational approaches will be essential in unlocking the full potential of Tert-butyl N-ethyl-N-[1-(hydroxymethyl)cyclopentyl]carbamate.